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Compound of Interest

Compound Name: Psn-GK1

Cat. No.: B1249299 Get Quote

Essential Safety and Handling Guide for Psn-GK1
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety, handling, and disposal information for

the research compound Psn-GK1. As a potent glucokinase activator, understanding its

properties and potential hazards is critical for safe laboratory operations.

Chemical and Physical Properties
Psn-GK1 is a research chemical identified as a potent glucokinase activator. Its primary known

biological effect is the enhancement of glucose metabolism, which has implications for studies

related to metabolic disorders.

Property Value

Chemical Name

(2R)-2-(4-cyclopropanesulfonylphenyl)-N-(5-

fluorothiazol-2-yl)-3-(tetrahydropyran-4-

yl)propionamide

CAS Number 745051-61-0

Molecular Formula C₂₀H₂₃FN₂O₄S₂

Molecular Weight 438.54 g/mol
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Health Hazard Information
While a specific Safety Data Sheet (SDS) for Psn-GK1 is not publicly available, the known

pharmacological action and data from related glucokinase activators suggest the following

potential hazards.

Hazard Description

Primary Risk

Hypoglycemia: As a glucokinase activator, Psn-

GK1 can significantly lower blood glucose

levels. Accidental exposure could lead to

hypoglycemia, with symptoms including

dizziness, confusion, sweating, and in severe

cases, loss of consciousness.

Other Potential Effects

Studies on other glucokinase activators have

indicated potential effects on lipid profiles and

liver function with prolonged exposure.

Routes of Exposure
Inhalation of powder, skin contact, eye contact,

and ingestion.

Personal Protective Equipment (PPE)
Due to the lack of a specific SDS, a cautious approach to PPE is mandatory. The following

table outlines the recommended PPE for handling Psn-GK1 in a laboratory setting.
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PPE Category Recommended Equipment

Hand Protection
Chemical-resistant gloves (e.g., nitrile)

inspected before use.

Eye Protection
Safety glasses with side shields or safety

goggles.

Skin and Body Protection

Laboratory coat. For larger quantities or when

generating dust, consider additional protective

clothing.

Respiratory Protection

For handling powders outside of a ventilated

enclosure, a NIOSH-approved respirator is

recommended.

Operational Workflow for Safe Handling
The following diagram illustrates the standard operational workflow for safely handling Psn-
GK1, from receiving to disposal.
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Caption: Standard operational workflow for handling Psn-GK1.

Handling and Storage Procedures
Adherence to proper handling and storage protocols is crucial to maintain the integrity of Psn-
GK1 and ensure laboratory safety.

Storage
Form Storage Temperature Duration

Powder -20°C Up to 24 months[1]

In Solution (e.g., DMSO) -20°C in tightly sealed aliquots Up to 1 month[1]
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Note: Before use, allow the product to equilibrate to room temperature for at least one hour.[1]

Handling
Engineering Controls: Handle Psn-GK1, especially in powdered form, in a chemical fume

hood or other ventilated enclosure to minimize inhalation exposure.

Personal Hygiene: Avoid contact with skin, eyes, and clothing. Wash hands thoroughly after

handling.

Disposal Plan
Proper disposal of Psn-GK1 and associated waste is essential to prevent environmental

contamination and accidental exposure.

Waste Type Disposal Method

Unused Psn-GK1
Dispose of as chemical waste in accordance

with institutional and local regulations.

Contaminated Labware Decontaminate or dispose of as chemical waste.

Contaminated PPE
Dispose of in accordance with institutional

guidelines for chemically contaminated waste.

General Guidance: Do not discharge into drains or the environment. All waste must be

collected in appropriately labeled, sealed containers.

Experimental Protocols
The following are brief outlines of common experimental procedures involving glucokinase

activators like Psn-GK1.

In Vitro Glucokinase Activity Assay
This protocol describes a method to measure the in vitro activation of glucokinase by Psn-GK1.
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Prepare reaction mix (HEPES, KCl, glucose, ATP, MgCl₂, DTT, NADP, G6PDH, GST-glucokinase)

Add dilutions of Psn-GK1

Incubate at 24°C for 15 minutes

Measure NADPH production at A340

Analyze data

Click to download full resolution via product page

Caption: Workflow for an in vitro glucokinase activity assay.

In Vivo Animal Dosing (Mouse Model)
This protocol outlines the oral administration of Psn-GK1 to mice to assess its in vivo effects.

Animal Preparation: Fast C57Bl/6J mice for 5 hours with water available.

Baseline Measurement: Collect a baseline blood sample from the tail tip to measure glucose

and insulin levels.

Dosing: Administer Psn-GK1 orally at the desired concentration (e.g., 1 or 10 mg/kg) or a

vehicle control.

Post-Dose Sampling: Collect blood samples at specified time points (e.g., 15, 30, 60, 120,

and 240 minutes) to monitor changes in blood glucose.
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Mechanism of Action: Glucokinase Activation
Psn-GK1 is an allosteric activator of glucokinase (GK). The diagram below illustrates the

general signaling pathway of glucokinase activation in pancreatic β-cells and hepatocytes.
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Caption: Psn-GK1 enhances glucokinase activity in the pancreas and liver.
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Disclaimer: This information is intended for trained laboratory personnel and is not a substitute

for a comprehensive risk assessment. Always consult your institution's safety guidelines and

protocols. A specific Safety Data Sheet for Psn-GK1 was not available at the time of this

writing; therefore, this guidance is based on the known properties of glucokinase activators and

general laboratory safety principles.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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